Cas no 1448031-56-8 (N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1448031-56-8
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 6005923
• PubChem ID: 71806372
• Update Time: 2025-10-30

N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide
• 1448031-56-8
• N-(3-hydroxy-4,4-dimethylpentyl)-5-methylisoxazole-4-carboxamide
• F6436-0830
• AKOS024559116

• Inchi： 1S/C12H20N2O3/c1-8-9(7-14-17-8)11(16)13-6-5-10(15)12(2,3)4/h7,10,15H,5-6H2,1-4H3,(H,13,16)
• InChI Key： XZTKCANKJPVRTQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCCC(O)C(C)(C)C)=O)C=N1

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide

Comprehensive Overview of N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1448031-56-8)

N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1448031-56-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole backbone and hydroxy-dimethylpentyl side chain, exhibits promising biological activity, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in therapeutic areas such as inflammation and metabolic disorders.

The structural features of N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide include a 5-methyl-1,2-oxazole-4-carboxamide core, which is known for its stability and versatility in medicinal chemistry. The 3-hydroxy-4,4-dimethylpentyl moiety enhances the compound's solubility and bioavailability, critical factors in drug formulation. Recent studies have explored its role as a potential intermediate in synthesizing more complex molecules, highlighting its importance in organic synthesis and pharmaceutical innovation.

In the context of current trends, N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide aligns with the growing demand for small-molecule therapeutics and precision medicine. The compound's mechanism of action is being investigated in relation to targeted drug delivery systems, a hot topic in biomedical research. Additionally, its potential use in sustainable agriculture as a bioactive agent has sparked interest among agrochemical companies seeking eco-friendly alternatives to traditional pesticides.

From a synthetic chemistry perspective, the preparation of CAS No. 1448031-56-8 involves multi-step reactions, including amide coupling and oxazole ring formation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure purity and structural integrity. These methodologies are crucial for maintaining the compound's efficacy in downstream applications, whether in drug discovery or material science.

The safety profile of N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide is another area of focus. Regulatory bodies emphasize the need for thorough toxicological studies and environmental impact assessments before large-scale production. This aligns with the broader industry shift toward green chemistry and responsible innovation, ensuring that new compounds meet stringent safety standards while minimizing ecological footprints.

In summary, N-(3-hydroxy-4,4-dimethylpentyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1448031-56-8) represents a compelling case study in modern chemical research. Its dual potential in pharmaceuticals and agrochemicals, combined with its structurally optimized design, positions it as a valuable candidate for future scientific and industrial applications. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics and sustainable agricultural solutions.